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Compound of Interest

Compound Name:
(4-Aminophenyl)(4-

nitrophenyl)methanone

CAS No.: 22020-57-1

Cat. No.: B14708738

Get Quote

Executive Summary
(4-Aminophenyl)(4-nitrophenyl)methanone (CAS: 22020-57-1), commonly referred to as 4-

amino-4'-nitrobenzophenone, is a bifunctional aromatic ketone widely utilized as a critical

intermediate in the synthesis of azo dyestuffs, specialized polymers, and pharmacologically

active scaffolds such as 1,4-benzodiazepines[1][2]. While its unique electronic profile—

featuring both an electron-donating amino group and an electron-withdrawing nitro group

across a benzophenone core—makes it highly valuable for organic synthesis, it also confers a

complex and severe toxicological profile. This whitepaper synthesizes the mechanistic

pathways of its toxicity, establishes rigorous handling protocols, and outlines a self-validating

experimental framework for in vitro toxicological assessment.

Physicochemical Identity & Structural Implications
The structural topology of (4-Aminophenyl)(4-nitrophenyl)methanone dictates its

bioavailability, reactivity, and toxicity. The highly lipophilic benzophenone core facilitates rapid
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cellular membrane permeation, while the para-substituted functional groups act as primary

sites for enzymatic bioactivation.

Table 1: Physicochemical and Hazard Summary
Property / Parameter Data / Classification

IUPAC Name (4-Aminophenyl)(4-nitrophenyl)methanone

CAS Registry Number 22020-57-1

Molecular Formula C13H10N2O3

Molecular Weight 242.23 g/mol

Solubility Profile
Insoluble in water; Soluble in DMSO, ethanol,

and acetone

Primary GHS Hazards
Acute Tox. 4 (Oral/Dermal/Inhalation), STOT RE

2, Aquatic Chronic 2

Key Toxicological Risks
Methemoglobinemia, Hepatotoxicity, Oxidative

Stress, Genotoxicity

Toxicological Profile & Mechanisms of Bioactivation
The toxicity of (4-Aminophenyl)(4-nitrophenyl)methanone is not primarily caused by the

parent compound itself, but rather by its highly reactive metabolites generated during hepatic

biotransformation. The compound exhibits a "trifunctional" toxicity mechanism:

A. Methemoglobinemia via N-Hydroxylation
Aromatic amines are classic inducers of methemoglobinemia. In the liver, the para-amino group

undergoes N-hydroxylation mediated by Cytochrome P450 (CYP450) enzymes to form N-

hydroxylamines. Simultaneously, the para-nitro group can undergo two-electron reduction by

nitroreductases to yield similar hydroxylamine derivatives[3]. These metabolites enter the

bloodstream and interact with erythrocytes, oxidizing the ferrous iron (Fe²⁺) in hemoglobin to

ferric iron (Fe³⁺). This structural shift drastically reduces the oxygen-carrying capacity of the

blood, leading to tissue hypoxia[4].
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B. Hepatotoxicity via Futile Redox Cycling
The nitroaromatic moiety is highly susceptible to one-electron reduction by hepatic

flavoenzymes (e.g., NADPH-cytochrome P450 reductase). This reaction generates a highly

unstable nitro radical anion. Under aerobic conditions, this radical rapidly donates its extra

electron to molecular oxygen (O₂), generating superoxide radicals (O₂•⁻) and regenerating the

parent nitro compound[3]. This "futile redox cycling" leads to a massive accumulation of

reactive oxygen species (ROS), overwhelming cellular antioxidant defenses (like the Nrf2

pathway) and triggering lipid peroxidation, mitochondrial dysfunction, and ultimately hepatic

apoptosis[4].

C. Genotoxicity and Endocrine Disruption
Phase II metabolism attempts to clear hydroxylamines via O-acetylation or sulfation. However,

these conjugated metabolites contain excellent leaving groups. Their solvolysis generates

highly electrophilic arylnitrenium ions that readily form covalent adducts with DNA, driving the

mutagenic and genotoxic potential of the compound[3]. Furthermore, the benzophenone core is

a known pharmacophore that can mimic estrogenic ligands, posing a risk of endocrine

disruption upon chronic exposure[2].
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Fig 1: Metabolic bioactivation pathways of (4-Aminophenyl)(4-nitrophenyl)methanone.
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Safety, Handling, and Containment Protocols
Due to its high potential for bioactivation and systemic toxicity, handling (4-Aminophenyl)(4-
nitrophenyl)methanone requires stringent engineering controls and personal protective

equipment (PPE).

Engineering Controls: All weighing, transferring, and synthetic manipulations must be

conducted within a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume

hood. The compound's powder form poses a severe inhalation hazard.

PPE Requirements: Operators must wear nitrile gloves (double-gloving is recommended due

to the compound's lipophilicity), a disposable Tyvek suit, and chemical splash goggles. If

engineering controls are compromised, a half-face respirator with P100 particulate and

organic vapor cartridges is mandatory.

Spill Management: Do not use water for initial cleanup, as the compound is insoluble and will

spread. Carefully cover the spill with a damp absorbent pad (using ethanol or acetone to

solubilize the powder), wipe inward to prevent aerosolization, and dispose of all materials as

hazardous chemical waste.

Experimental Methodologies: In Vitro Toxicity
Assessment
To accurately assess the toxicity of (4-Aminophenyl)(4-nitrophenyl)methanone, researchers

must employ a self-validating experimental system. Because the compound's toxicity is

metabolism-dependent, standard fibroblast assays will yield false negatives. The protocol

below utilizes HepG2 human hepatocytes, which retain endogenous CYP450 and

nitroreductase activity, ensuring the compound undergoes physiological bioactivation[3].

Step-by-Step Protocol: Cytotoxicity and Mechanistic
Validation
Step 1: Compound Preparation (Vehicle Selection) Causality: Benzophenones are highly

lipophilic and precipitate in aqueous media.

Dissolve the compound in 100% molecular-grade DMSO to create a 100 mM stock solution.
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Dilute the stock in complete DMEM media so that the final DMSO concentration never

exceeds 0.1% (v/v), preventing solvent-induced baseline cytotoxicity.

Step 2: Cell Culture and Seeding

Seed HepG2 cells in a 96-well plate at a density of

cells/well in DMEM supplemented with 10% FBS. Incubate at 37°C with 5% CO₂ for 24 hours
to allow for cellular adherence and metabolic stabilization.

Step 3: Dosing Strategy

Expose the cells to a logarithmic concentration gradient (0.1 µM, 1 µM, 10 µM, 50 µM, 100

µM) of the compound for 48 hours. Include a vehicle control (0.1% DMSO) and a positive

control (e.g., menadione, a known ROS inducer).

Step 4: Parallel Mechanistic Assays (Self-Validation) To prove that cell death is caused by the

proposed mechanisms (redox cycling and oxidative stress), run parallel assays on the treated

plates:

Cytotoxicity (MTT Assay): Measures mitochondrial metabolic rate. A decrease in formazan

production indicates cell death.

Oxidative Stress (DCFDA Assay): 2',7'-dichlorofluorescin diacetate (DCFDA) is a fluorogenic

dye that measures intracellular ROS. If the MTT assay shows toxicity, the DCFDA assay

must show a corresponding spike in fluorescence to validate the futile redox cycling

mechanism.

Genotoxicity (Comet Assay): Conduct single-cell gel electrophoresis to quantify DNA strand

breaks caused by arylnitrenium ion adducts.
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Fig 2: Self-validating in vitro experimental workflow for toxicity assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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